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Androstane-17-carboxylic acid, 3,11-bis(acetyloxy)-12-hydroxy-, methyl ester, (3beta,5alpha,11alpha,12beta,17beta)- Androstane-17-carboxylic acid, 3,11-bis(acetyloxy)-12-hydroxy-, methyl ester, (3beta,5alpha,11alpha,12beta,17beta)-
Brand Name: Vulcanchem
CAS No.: 10005-96-6
VCID: VC21218881
InChI: InChI=1S/C25H38O7/c1-13(26)31-16-10-11-24(3)15(12-16)6-7-17-18-8-9-19(23(29)30-5)25(18,4)22(28)21(20(17)24)32-14(2)27/h15-22,28H,6-12H2,1-5H3/t15-,16-,17-,18-,19+,20+,21-,22+,24-,25-/m0/s1
SMILES: CC(=O)OC1CCC2(C(C1)CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)OC(=O)C)C
Molecular Formula: C25H38O7
Molecular Weight: 450.6 g/mol

Androstane-17-carboxylic acid, 3,11-bis(acetyloxy)-12-hydroxy-, methyl ester, (3beta,5alpha,11alpha,12beta,17beta)-

CAS No.: 10005-96-6

Cat. No.: VC21218881

Molecular Formula: C25H38O7

Molecular Weight: 450.6 g/mol

* For research use only. Not for human or veterinary use.

Androstane-17-carboxylic acid, 3,11-bis(acetyloxy)-12-hydroxy-, methyl ester, (3beta,5alpha,11alpha,12beta,17beta)- - 10005-96-6

Specification

CAS No. 10005-96-6
Molecular Formula C25H38O7
Molecular Weight 450.6 g/mol
IUPAC Name methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate
Standard InChI InChI=1S/C25H38O7/c1-13(26)31-16-10-11-24(3)15(12-16)6-7-17-18-8-9-19(23(29)30-5)25(18,4)22(28)21(20(17)24)32-14(2)27/h15-22,28H,6-12H2,1-5H3/t15-,16-,17-,18-,19+,20+,21-,22+,24-,25-/m0/s1
Standard InChI Key AHPUWZZCSVKRCA-CCNOLHNQSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2[C@@H]([C@H]([C@]4([C@H]3CC[C@@H]4C(=O)OC)C)O)OC(=O)C)C
SMILES CC(=O)OC1CCC2(C(C1)CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)OC(=O)C)C
Canonical SMILES CC(=O)OC1CCC2(C(C1)CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)OC(=O)C)C

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